Cas no 881041-44-7 (Dimethyl 2-(2-formyl-1h-pyrrol-1-yl)terephthalate)

• Product Name: Dimethyl 2-(2-formyl-1h-pyrrol-1-yl)terephthalate
• CAS No: 881041-44-7
• MF: C₁₅H₁₃NO₅
• MW: 287.267424345016
• CID: 3056130
• PubChem ID: 4715181
• Update Time: 2025-09-28

Dimethyl 2-(2-formyl-1h-pyrrol-1-yl)terephthalate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 2-(2-formyl-1h-pyrrol-1-yl)terephthalate
• AKOS001476553
• BBL020893
• 1,4-dimethyl 2-(2-formyl-1H-pyrrol-1-yl)benzene-1,4-dicarboxylate
• STK893599
• Z3214214720
• dimethyl 2-(2-formyl-1H-pyrrol-1-yl)benzene-1,4-dicarboxylate
• dimethyl 2-(2-formylpyrrol-1-yl)benzene-1,4-dicarboxylate
• EN300-6503490
• 881041-44-7

• Inchi： 1S/C15H13NO5/c1-20-14(18)10-5-6-12(15(19)21-2)13(8-10)16-7-3-4-11(16)9-17/h3-9H,1-2H3
• InChI Key： MCMXNCDNDLUHNS-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C(=O)OC)=CC=1N1C=CC=C1C=O)=O

Computed Properties

• Exact Mass: 287.07937252Da
• Monoisotopic Mass: 287.07937252Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 466.4±40.0 °C at 760 mmHg
• Flash Point: 235.9±27.3 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Dimethyl 2-(2-formyl-1h-pyrrol-1-yl)terephthalate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Dimethyl 2-(2-formyl-1h-pyrrol-1-yl)terephthalate

Comprehensive Overview of Dimethyl 2-(2-formyl-1H-pyrrol-1-yl)terephthalate (CAS No. 881041-44-7)

Dimethyl 2-(2-formyl-1H-pyrrol-1-yl)terephthalate (CAS No. 881041-44-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and advanced material synthesis. This compound, characterized by its unique pyrrole and terephthalate functional groups, serves as a critical building block in the development of high-performance polymers, dyes, and bioactive molecules. Its molecular structure, which integrates a formyl group and an ester linkage, offers versatile reactivity, making it a valuable asset in modern chemical research.

In recent years, the demand for Dimethyl 2-(2-formyl-1H-pyrrol-1-yl)terephthalate has surged due to its applications in organic electronics and photovoltaic materials. Researchers are particularly interested in its potential to enhance the efficiency of organic light-emitting diodes (OLEDs) and solar cells. The compound's ability to act as a ligand or cross-linking agent further expands its utility in coordination chemistry and polymer science. These attributes align with the growing focus on sustainable technologies and green chemistry, which are among the most searched topics in scientific communities today.

The synthesis of Dimethyl 2-(2-formyl-1H-pyrrol-1-yl)terephthalate typically involves multi-step organic reactions, including esterification and pyrrole modification. Its CAS No. 881041-44-7 serves as a unique identifier in chemical databases, ensuring accurate referencing in patents and academic publications. The compound's high purity and stability under standard conditions make it a reliable choice for industrial-scale production. Additionally, its compatibility with microwave-assisted synthesis techniques has been explored, addressing the need for time-efficient and energy-saving methodologies in chemical manufacturing.

From a commercial perspective, Dimethyl 2-(2-formyl-1H-pyrrol-1-yl)terephthalate is often sought after by manufacturers of specialty chemicals and advanced materials. Its role in the development of biodegradable polymers has also been highlighted, coinciding with the global push toward environmentally friendly alternatives. Questions such as "How to optimize the synthesis of pyrrole-based terephthalate derivatives?" or "What are the latest applications of CAS No. 881041-44-7 in material science?" are frequently encountered in search engines, reflecting the compound's relevance in cutting-edge research.

In conclusion, Dimethyl 2-(2-formyl-1H-pyrrol-1-yl)terephthalate (CAS No. 881041-44-7) stands as a pivotal compound in both academic and industrial settings. Its multifaceted applications, from organic electronics to sustainable material design, underscore its importance in addressing contemporary scientific challenges. As research continues to evolve, this compound is poised to play an even greater role in innovations that align with global trends in renewable energy and eco-conscious manufacturing.